![molecular formula C22H18N6O5S B269707 4-{[2-(1,3-benzoxazol-2-yl)-2-cyanovinyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide](/img/structure/B269707.png)
4-{[2-(1,3-benzoxazol-2-yl)-2-cyanovinyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[2-(1,3-benzoxazol-2-yl)-2-cyanovinyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is commonly referred to as "compound X" in the scientific literature.
Mechanism of Action
The mechanism of action of compound X is not fully understood. However, studies have shown that it inhibits the activity of a protein called Hsp90. Hsp90 is involved in the folding and stabilization of many proteins that are important for cancer cell growth and survival. By inhibiting Hsp90, compound X can induce cancer cell death and inhibit tumor growth.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of pro-inflammatory cytokines. It has also been shown to have anti-angiogenic activity, which means it can inhibit the growth of blood vessels that supply tumors with nutrients.
Advantages and Limitations for Lab Experiments
One of the main advantages of using compound X in lab experiments is its potent anti-cancer activity. It has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further study. Another advantage is its anti-inflammatory activity, which could make it useful in the treatment of inflammatory diseases.
One limitation of using compound X in lab experiments is its low yield in the synthesis process. This can make it difficult and expensive to produce large quantities of the compound for use in experiments. Another limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for the study of compound X. One direction is the optimization of the synthesis process to increase the yield of the compound. This would make it easier and more cost-effective to produce large quantities of the compound for use in experiments.
Another direction is the study of the mechanism of action of compound X. Understanding how it works at the molecular level could lead to the development of more effective cancer treatments.
Finally, further studies are needed to determine the safety and efficacy of compound X in animal models and humans. This will be important for the development of potential new cancer treatments and therapies for inflammatory diseases.
Conclusion:
In conclusion, compound X is a promising chemical compound that has been extensively studied for its potential use in various scientific research applications. Its potent anti-cancer activity and anti-inflammatory activity make it a promising candidate for further study. However, further research is needed to optimize its synthesis process, understand its mechanism of action, and determine its safety and efficacy in animal models and humans.
Synthesis Methods
The synthesis of compound X involves the reaction of 2-cyanovinylbenzoxazole and 2,6-dimethoxy-4-pyrimidinylamine with benzenesulfonyl chloride. The reaction is carried out in the presence of a base and an organic solvent. The resulting compound is then purified using column chromatography. The yield of the synthesis process is typically around 50%.
Scientific Research Applications
Compound X has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that compound X has potent anti-cancer activity against a wide range of cancer cell lines. It has also been shown to inhibit the growth of tumors in animal models.
Compound X has also been studied for its potential use in the treatment of inflammatory diseases. Studies have shown that compound X has anti-inflammatory activity and can reduce the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C22H18N6O5S |
---|---|
Molecular Weight |
478.5 g/mol |
IUPAC Name |
4-[[(E)-2-(1,3-benzoxazol-2-yl)-2-cyanoethenyl]amino]-N-(2,6-dimethoxypyrimidin-4-yl)benzenesulfonamide |
InChI |
InChI=1S/C22H18N6O5S/c1-31-20-11-19(26-22(27-20)32-2)28-34(29,30)16-9-7-15(8-10-16)24-13-14(12-23)21-25-17-5-3-4-6-18(17)33-21/h3-11,13,24H,1-2H3,(H,26,27,28)/b14-13+ |
InChI Key |
YLTAFSHVOYONPA-BUHFOSPRSA-N |
Isomeric SMILES |
COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N/C=C(\C#N)/C3=NC4=CC=CC=C4O3)OC |
SMILES |
COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC=C(C#N)C3=NC4=CC=CC=C4O3)OC |
Canonical SMILES |
COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC=C(C#N)C3=NC4=CC=CC=C4O3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.